Cas no 1806562-47-9 (Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806562-47-9
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 4956874
• Update Time: 2025-05-20

Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H16O4S/c1-3-17-13(15)10-6-4-9(8-11(10)18)5-7-12(14)16-2/h4,6,8,18H,3,5,7H2,1-2H3
• InChI Key： XWHHHKUSAMDBQF-UHFFFAOYSA-N
• SMILES： SC1=C(C(=O)OCC)C=CC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 53.6

Additional information on Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806562-47-9)

Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1806562-47-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique mercapto and methoxy carbonyl functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, combining a benzoate core with thiol and ester side chains, makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate has surged, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "CAS 1806562-47-9 supplier" or "applications of thiol-functionalized benzoates," reflecting its relevance in catalysis and peptide modification. The compound's ability to act as a sulfhydryl donor in bioconjugation reactions aligns with trends in targeted drug delivery and proteomics.

The synthesis of Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate typically involves esterification and thiolation steps, optimized for low environmental impact—a key concern in modern sustainable chemistry. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a topic often queried as "CAS 1806562-47-9 analytical methods." Its stability under controlled conditions makes it suitable for long-term storage, though precautions against oxidation are recommended.

Beyond pharmaceuticals, this compound finds niche applications in flavor and fragrance industries due to its aromatic thiol profile. Queries like "benzoate derivatives in perfumery" highlight its cross-sector utility. Regulatory compliance, especially regarding REACH and FDA guidelines, is another hot topic, with searches for "CAS 1806562-47-9 safety data" emphasizing user interest in handling protocols.

Future research directions for CAS 1806562-47-9 may explore its electrochemical properties or polymer compatibility, areas gaining traction in energy storage and smart materials. As AI-driven molecular design accelerates, compounds like this will likely feature in computational screening studies, addressing queries such as "machine learning for organic synthesis."

In summary, Ethyl 2-mercapto-4-(3-methoxy-3-oxopropyl)benzoate exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its multifaceted roles—from drug intermediates to industrial additives—underscore why it remains a focus of both academic and commercial investigations worldwide.